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Compound of Interest

Compound Name: Enterolactone-d6

Cat. No.: B15556934

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety, handling, and toxicological
profile of Enterolactone-d6. The information is compiled from available safety data sheets for
the structurally similar parent compound, ()-Enterolactone, and supplementary chemical data.
This document is intended to serve as a comprehensive resource for laboratory personnel and
researchers.

Chemical Identification and Properties

Enterolactone-d6 is the deuterated form of Enterolactone, a bioactive metabolite of dietary
lignans. While a specific Safety Data Sheet (SDS) for Enterolactone-d6 is not readily
available, the safety profile is expected to be comparable to its non-deuterated counterpart.

Table 1: Chemical and Physical Properties
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Property

Value

Source

Chemical Name

rac Enterolactone-d6

Pharmaffiliates[1]

Dihydro-3,4-bis|[(3-

Synonyms hydroxyphenyl)methyl]-2(3H)- Pharmaffiliates[1]
furanone-d6; HPMF-d6
InvivoChem, Pharmaffiliates[1]

CAS Number 104411-11-2 2]

Molecular Formula C1sH12D604 Pharmaffiliates[1]

Molecular Weight 304.37 g/mol Pharmaffiliates[1]

Appearance Yellow Solid Pharmaffiliates[1]

) Cayman Chemical,
Purity >95% - =298%

InvivoChem|[2][3]

Melting/Boiling Point

Undetermined

Cayman Chemical[4]

Solubility

Soluble in DMSO (~30 mg/mL)
and dimethyl formamide.[3]
Sparingly soluble in aqueous
buffers.[3] May require initial
dissolution in ethanol for

agueous solutions.[3]

Cayman Chemical,
InvivoChem|[2][3]

Hazard Identification and Safety Precautions

Based on the SDS for (x)-Enterolactone, the compound is classified as hazardous.[4] Users

should handle this chemical with appropriate caution in a laboratory setting.

Table 2: GHS Hazard Information for (+)-Enterolactone
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Hazard Class Hazard Statement GHS Pictogram Signal Word
Skin Irritation H315: Causes skin )
L GHSO07 Warning
(Category 2) irritation
Eye Irritation H319: Causes serious .
S GHSO07 Warning
(Category 2A) eye irritation

Specific target organ

toxicity (single H335: May cause ]

) o GHSO07 Warning
exposure) (Category respiratory irritation
3)

Recommended Precautionary Measures:[4]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash hands and skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves, eye protection, and face protection.

e Response: In case of contact with eyes, rinse cautiously with water for several minutes. If
skin irritation occurs, seek medical advice.

Experimental Protocols for Safety Assessment

While specific toxicological studies for Enterolactone-d6 are not published, the hazard
classifications are based on standard experimental protocols. The following are generalized
methodologies for the cited hazards.

Skin Irritation Testing (OECD 439: In Vitro Skin Irritation)

This protocol, the Reconstructed Human Epidermis (RhE) Test Method, is a widely accepted
alternative to traditional animal testing.

o Test System: A three-dimensional RhE model, which mimics the biochemical and
physiological properties of the upper parts of human skin.
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e Procedure: A small amount of the test chemical (Enterolactone) is applied topically to the
surface of the skin tissue model.

o Exposure: The chemical remains in contact with the tissue for a specified period (e.g., 60
minutes).

 Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured. A
common method is the MTT assay, where viable cells convert the yellow MTT dye to a
purple formazan product, which is measured spectrophotometrically.

» Classification: A reduction in cell viability below a certain threshold (e.g., 50%) indicates the
substance is an irritant.

Eye Irritation Testing (OECD 492: Reconstructed human
Cornea-like Epithelium test method)

This in vitro method assesses the potential for a chemical to cause serious eye damage or
irritation.

o Test System: A reconstructed human cornea-like epithelium (RhCE) model.
e Procedure: The test chemical is applied directly to the epithelial surface of the corneal model.
o Exposure: The exposure duration is typically short (e.g., 30 minutes).

 Viability Assessment: Similar to the skin irritation test, cell viability is quantified using
methods like the MTT assay.

o Classification: The chemical is classified as an eye irritant if the tissue viability falls below a
defined threshold (e.g., 60%).

Storage and Handling

Proper storage is crucial to maintain the stability and integrity of Enterolactone-d6.

Table 3: Storage and Stability
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Condition Temperature Duration
Solid Powder -20°C > 4 years
4°C 2 years
In Solvent -80°C 6 months
-20°C 1 month

Data from InvivoChem and Cayman Chemical product pages.[2][3]

Handling Recommendations:

Handle in a well-ventilated area, preferably in a fume hood.

» Use personal protective equipment (PPE), including a lab coat, safety glasses, and

chemical-resistant gloves.[5]
e Avoid generating dust.
o Wash hands thoroughly after handling.[3][4]

e For preparing solutions, especially in hygroscopic solvents like DMSO, use a fresh,
unopened bottle of the solvent to avoid introducing moisture.[5]

Visualized Workflows and Pathways

The following diagrams illustrate standard safety workflows and a biological pathway

associated with Enterolactone's activity.
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SDS-Based Chemical Handling Workflow
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Caption: General workflow for handling chemical compounds based on SDS information.
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Hazard ldentification & Risk Assessment
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Caption: Logical process for risk assessment using SDS data and task parameters.
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Enterolactone Modulated Signaling Pathway (in TNBC cells)

@ Enterolactone
7

/7

activates /inhibits

nhibits

activates

Epithelial-Mesenchymal
Transition (EMT)

Click to download full resolution via product page
Caption: Enterolactone's role in the ERK/NF-kB/Snail pathway.[2]

Toxicological and Biological Information

o Acute Toxicity: No quantitative data (e.g., LD50) is available. The material should be
considered hazardous until further information is available.[3]

o Primary Irritant Effect: Causes irritation to skin and mucous membranes.[4]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15556934?utm_src=pdf-body-img
https://www.invivochem.com/Enterolactone-d6.html
https://cdn.caymanchem.com/cdn/insert/10112.pdf
https://cdn.caymanchem.com/cdn/msds/10112m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Biological Activity: Enterolactone is a mammalian lignan derived from dietary sources.[6][7] It
possesses weak estrogenic and anti-estrogenic properties.[6] Research indicates it has anti-
breast cancer activity and can act as a radiosensitizer in human breast cancer cell lines by
impairing DNA repair and increasing apoptosis.[2][7][8]

o Mechanism of Action: In triple-negative breast cancer cells, Enterolactone has been shown
to modulate the ERK/NF-kB/Snail signaling pathway to revert TGF-B-induced epithelial-
mesenchymal transition (EMT).[2]

First-Aid Measures

The following first-aid measures are recommended based on the SDS for the parent
compound:[4]

After Inhalation: Move the person to fresh air. If unconscious, place in a recovery position.

After Skin Contact: Immediately wash with plenty of water.

After Eye Contact: Rinse opened eye for several minutes under running water.

After Ingestion: If symptoms persist, consult a doctor.

This guide is intended for informational purposes for trained laboratory personnel. Always refer
to the most current safety data and institutional protocols before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Enterolactone-d6: A Technical Safety and Handling
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556934+#safety-data-sheet-sds-for-enterolactone-
d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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